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Compound of Interest

Compound Name: 4-Chloro-8-methoxyquinoline

Cat. No.: B022261

A Technical Guide to the Physical
Characteristics of 4-Chloro-8-methoxyquinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the known physical characteristics of 4-
Chloro-8-methoxyquinoline, focusing on its melting point and solubility. Due to the limited
availability of specific experimental data for this compound, this document also furnishes
detailed, standardized protocols for the experimental determination of these properties,
alongside data for structurally similar compounds to provide a comparative context.

Physical and Chemical Properties

4-Chloro-8-methoxyquinoline is a halogenated heterocyclic compound. A summary of its key
identifiers and computed properties is presented in Table 1.

Table 1: Key Identifiers and Computed Properties of 4-Chloro-8-methoxyquinoline
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Property Value Source
IUPAC Name 4-chloro-8-methoxyquinoline PubChem[1]
Molecular Formula C10HsCINO PubChem[1]
Molecular Weight 193.63 g/mol PubChem[1]
CAS Number 16778-21-5 Sigma-Aldrich
Physical Form Solid Sigma-Aldrich
InChl Key HCYDNBWXXPOMQL- PubChem[1]
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Melting Point

A definitive, experimentally determined melting point for 4-Chloro-8-methoxyquinoline is not
readily available in the surveyed literature. However, the melting point of a closely related
compound, 4-Chloro-8-methoxy-2-methylquinoline, is reported to be in the range of 89-93°C.
This suggests that the melting point of 4-Chloro-8-methoxyquinoline is likely to be in a similar
range.

Table 2: Melting Point of a Structurally Related Compound

Compound Melting Point (°C)

4-Chloro-8-methoxy-2-methylquinoline 89-93

Solubility Profile

Specific quantitative solubility data for 4-Chloro-8-methoxyquinoline in common organic
solvents is not extensively documented. However, based on its chemical structure—a
chlorinated quinoline with a methoxy group—a degree of solubility in polar organic solvents can
be anticipated.

To provide a practical reference, the solubility of a structurally analogous compound, 5-chloro-
8-hydroxyquinoline (cloxiquine), has been studied. The mole fraction solubility of cloxiquine at
298.15 K in various solvents is presented in Table 3. While not directly transferable, this data
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offers valuable insights into the types of solvents that are likely to be effective for 4-Chloro-8-

methoxyquinoline. The general trend for cloxiquine shows higher solubility in solvents like

1,4-dioxane and acetate esters, and lower solubility in alcohols.

Table 3: Mole Fraction Solubility of 5-Chloro-8-hydroxyquinoline (Form I) at 298.15 K

Solvent Mole Fraction Solubility
1,4-dioxane 0.0751
2-ethoxyethanol 0.0333
n-propyl acetate 0.0297
2-methoxyethanol 0.0291
ethyl acetate 0.0269
methyl acetate 0.0245
isopropyl acetate 0.0232
acetone 0.0200
n-propanol 0.0076
ethanol 0.0058
isopropanol 0.0045
methanol 0.0042

Experimental Protocols

The following sections detail standardized experimental procedures for the determination of

melting point and solubility.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity. Pure compounds typically

exhibit a sharp melting point range of 0.5-1.0°C.

4.1.1 Capillary Method
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This is a common and reliable method for determining the melting point of a powdered solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: Finely powder a small amount of the crystalline 4-Chloro-8-
methoxyquinoline using a mortar and pestle.

o Capillary Loading: Tap the open end of a capillary tube into the powdered sample to pack a
small amount of the compound into the bottom. The packed sample should be approximately
2-3 mm in height.

e Apparatus Setup:

o Mel-Temp Apparatus: Insert the capillary tube into the sample holder of the apparatus.
Place a calibrated thermometer in the designated port.

o Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or a small
piece of tubing. The sample should be level with the thermometer bulb. Immerse the
thermometer and capillary tube in the oil of the Thiele tube, ensuring the rubber band is
not submerged.

e Heating:

o Begin heating the apparatus. For an unknown compound, a rapid initial heating can be
used to determine an approximate melting range.
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o Allow the apparatus to cool and then repeat the measurement with a fresh sample,
heating slowly (approximately 1-2°C per minute) as the temperature approaches the
previously determined approximate melting point.

e Observation and Recording:

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the last crystal melts (the end of the melting range).

Solubility Determination

A systematic approach to determining the solubility of a compound in various solvents is crucial
for applications in purification, formulation, and analysis.

4.2.1 Qualitative Solubility Testing
This procedure provides a general assessment of a compound's solubility in different solvents.
Apparatus and Reagents:

Small test tubes

Vortex mixer (optional)

Spatula

A selection of solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate,
dichloromethane, hexane, 5% aq. HCI, 5% aq. NaOH)

Procedure:

o Sample Preparation: Place approximately 10-20 mg of 4-Chloro-8-methoxyquinoline into a
small test tube.

e Solvent Addition: Add 1 mL of the chosen solvent to the test tube.
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» Mixing: Vigorously agitate the mixture for at least 30 seconds using a vortex mixer or by
flicking the test tube.

e Observation: Observe the mixture to determine if the solid has dissolved completely.
o Soluble: No solid particles are visible.
o Partially Soluble: Some of the solid has dissolved, but undissolved particles remain.
o Insoluble: The solid does not appear to have dissolved.

o Systematic Testing: Repeat the procedure for a range of solvents, progressing from polar to
non-polar, and including acidic and basic aqueous solutions to assess the compound's acid-
base properties.

4.2.2 Quantitative Solubility Determination (Shake-Flask Method)

This method provides a more precise measurement of a compound's solubility in a specific
solvent at a given temperature.

Apparatus and Reagents:

Scintillation vials or small flasks with screw caps

Constant temperature shaker bath or incubator

Analytical balance

Filtration apparatus (e.g., syringe filters)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
Procedure:

o Sample Preparation: Add an excess amount of 4-Chloro-8-methoxyquinoline to a vial
containing a known volume of the desired solvent.
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» Equilibration: Seal the vials and place them in a constant temperature shaker bath. Agitate
the samples for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

o Sample Filtration: After equilibration, allow the vials to stand undisturbed at the same
temperature until the excess solid has settled. Carefully withdraw a sample of the
supernatant using a syringe and filter it through a syringe filter (e.g., 0.45 pum) to remove any
undissolved solid.

e Analysis: Accurately dilute the filtered solution with a suitable solvent and analyze the
concentration of 4-Chloro-8-methoxyquinoline using a validated analytical method such as
HPLC or UV-Vis spectrophotometry.

o Calculation: The solubility is calculated from the measured concentration of the saturated
solution.

Experimental Workflow Diagram

The following diagram illustrates a logical workflow for the determination of the physical
characteristics of 4-Chloro-8-methoxyquinoline.
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Workflow for Determining Physical Characteristics of 4-Chloro-8-methoxyquinoline
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Caption: A logical workflow for the experimental determination of the physical characteristics of
4-Chloro-8-methoxyquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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